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(5-Amino-6-methoxyquinolin-2-yl)-(3,4,5-trimethoxyphenyl)methanone

Name: (5-Amino-6-methoxyquinolin-2-yl)-(3,4,5-trimethoxyphenyl)methanone
Brand: Smolecule
SKU: S548481
Rating: 5 (1 reviews)

Catalog No.

S548481

CAS No.

1215208-65-3

M.F

C20H20N2O5

M. Wt

368.38

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

(5-Amino-6-methoxyquinolin-2-yl)-(3,4,5-trimethoxy...

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General Information

CAS Number

1215208-65-3

Product Name

(5-Amino-6-methoxyquinolin-2-yl)-(3,4,5-trimethoxyphenyl)methanone

IUPAC Name

(5-amino-6-methoxyquinolin-2-yl)-(3,4,5-trimethoxyphenyl)methanone

Molecular Formula

C20H20N2O5

Molecular Weight

368.38

InChI

InChI=1S/C20H20N2O5/c1-24-15-8-7-13-12(18(15)21)5-6-14(22-13)19(23)11-9-16(25-2)20(27-4)17(10-11)26-3/h5-10H,21H2,1-4H3

InChI Key

HBQYPNDXFXSVNP-UHFFFAOYSA-N

SMILES

COC1=C(C2=C(C=C1)N=C(C=C2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)N

Solubility

Soluble in DMSO, not in water

Synonyms

MPT0B214; MPT 0B214; MPT-0B214

Description

The exact mass of the compound (5-Amino-6-methoxyquinolin-2-yl)-(3,4,5-trimethoxyphenyl)methanone is 368.13722 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

XLogP3

3.1

Exact Mass

368.13722

Others

Appearance

white solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2024-02-18

Reference

1: Chiang NJ, Lin CI, Liou JP, Kuo CC, Chang CY, Chen LT, Chang JY. A novel synthetic microtubule inhibitor, MPT0B214 exhibits antitumor activity in human tumor cells through mitochondria-dependent intrinsic pathway. PLoS One. 2013;8(3):e58953. doi: 10.1371/journal.pone.0058953. Epub 2013 Mar 12. PubMed PMID: 23554962; PubMed Central PMCID: PMC3595215.

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